Cas no 895482-09-4 (N-(2-methyl-1,3-benzothiazol-5-yl)-2-(phenylsulfanyl)acetamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-5-yl)-2-(phenylsulfanyl)acetamide
• CAS No: 895482-09-4
• MF: C₁₆H₁₄N₂OS₂
• MW: 314.425160884857
• CID: 6353019
• PubChem ID: 7254690
• Update Time: 2025-06-07

N-(2-methyl-1,3-benzothiazol-5-yl)-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-benzothiazol-5-yl)-2-(phenylsulfanyl)acetamide
• AKOS024658108
• F2537-1115
• 895482-09-4
• N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylsulfanylacetamide
• N-(2-methylbenzo[d]thiazol-5-yl)-2-(phenylthio)acetamide

• Inchi： 1S/C16H14N2OS2/c1-11-17-14-9-12(7-8-15(14)21-11)18-16(19)10-20-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： PZLYFOVZJKMXAK-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=C(C=CC1=2)NC(CSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 314.05475542g/mol
• Monoisotopic Mass: 314.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(2-methyl-1,3-benzothiazol-5-yl)-2-(phenylsulfanyl)acetamide

Comprehensive Overview of N-(2-methyl-1,3-benzothiazol-5-yl)-2-(phenylsulfanyl)acetamide (CAS No. 895482-09-4)

N-(2-methyl-1,3-benzothiazol-5-yl)-2-(phenylsulfanyl)acetamide (CAS No. 895482-09-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 895482-09-4, belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both benzothiazole and phenylsulfanyl moieties in its structure makes it a promising candidate for further exploration in drug discovery and material science.

Recent trends in scientific literature highlight a growing interest in benzothiazole derivatives, particularly those with sulfur-containing functional groups. Researchers are increasingly focusing on compounds like N-(2-methyl-1,3-benzothiazol-5-yl)-2-(phenylsulfanyl)acetamide due to their potential as enzyme inhibitors or receptor modulators. The compound's molecular structure suggests possible interactions with biological targets, making it relevant to studies on neurodegenerative diseases and inflammatory pathways, which are currently hot topics in medical research.

From a synthetic chemistry perspective, the preparation of CAS 895482-09-4 involves multi-step organic reactions, including amide bond formation and thioether linkage introduction. The compound's solubility profile and stability under physiological conditions are critical parameters being investigated, as these properties directly influence its potential bioavailability and pharmacokinetic behavior. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to characterize this compound and ensure its purity for research purposes.

The structure-activity relationship (SAR) of N-(2-methyl-1,3-benzothiazol-5-yl)-2-(phenylsulfanyl)acetamide is particularly interesting to medicinal chemists. The methyl group at the 2-position of the benzothiazole ring and the phenylsulfanyl moiety attached to the acetamide group create unique electronic and steric effects that may influence binding affinity to biological targets. Computational chemistry studies, including molecular docking simulations, are being conducted to predict potential interactions with proteins involved in various disease pathways.

In material science applications, derivatives of benzothiazole like 895482-09-4 are being explored for their photophysical properties. The compound's conjugated system and electron-rich sulfur atoms make it a candidate for developing organic semiconductors or fluorescent probes. This aligns with current industry demands for novel organic electronic materials and sensing technologies, which are frequently searched topics in scientific databases.

Quality control of CAS No. 895482-09-4 is crucial for research applications. Standard protocols involve thorough characterization using spectroscopic methods and chromatographic techniques to verify identity and purity. The compound's storage conditions typically recommend protection from light and moisture, with optimal temperatures ranging from 2-8°C for long-term stability. These handling considerations are important for researchers who frequently search for compound storage guidelines and stability information.

Future research directions for N-(2-methyl-1,3-benzothiazol-5-yl)-2-(phenylsulfanyl)acetamide may include detailed mechanistic studies to elucidate its biological activities, optimization of its physicochemical properties through structural modifications, and evaluation of its potential in combination therapies. The compound represents an interesting case study in medicinal chemistry optimization strategies, a topic that generates considerable discussion in pharmaceutical research circles and academic publications.

From a commercial perspective, the availability of 895482-09-4 from chemical suppliers is monitored by researchers looking for building blocks in drug discovery projects. The pricing and synthetic accessibility of this compound influence its adoption in various research programs. Market analysis shows increasing demand for such specialty chemicals, particularly in the context of fragment-based drug design approaches that are gaining popularity in pharmaceutical development.

In conclusion, N-(2-methyl-1,3-benzothiazol-5-yl)-2-(phenylsulfanyl)acetamide (CAS No. 895482-09-4) represents a versatile chemical entity with potential applications across multiple scientific disciplines. Its unique structural features, combined with growing interest in benzothiazole chemistry and sulfur-containing pharmacophores, position it as a compound worthy of continued investigation. As research progresses, we anticipate new insights into its properties and possible utilities in addressing current challenges in healthcare and materials science.